2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide
Overview
Description
2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide, also known as Etoricoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It is a selective cyclooxygenase-2 (COX-2) inhibitor, which means that it targets the COX-2 enzyme that is responsible for inflammation and pain.
Mechanism of Action
2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide works by selectively inhibiting the COX-2 enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. By blocking the COX-2 enzyme, 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide reduces inflammation and pain without affecting the COX-1 enzyme, which is responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide has been shown to reduce inflammation and pain in several studies. It has also been shown to have a lower risk of gastrointestinal side effects compared to traditional NSAIDs. 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide has been shown to have a half-life of approximately 22 hours, which means that it stays in the body for a longer period of time compared to other NSAIDs.
Advantages and Limitations for Lab Experiments
2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide has several advantages for lab experiments. It is a highly selective COX-2 inhibitor, which means that it can be used to study the role of COX-2 in inflammation and pain. It also has a lower risk of gastrointestinal side effects compared to traditional NSAIDs, which makes it a safer option for lab experiments. However, 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide may not be suitable for all experiments due to its specific mechanism of action.
Future Directions
There are several future directions for research on 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide. One area of research could be to study the long-term effects of 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide on inflammation and pain. Another area of research could be to investigate the potential use of 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide in combination with other drugs for the treatment of various conditions. Additionally, research could be conducted to study the effects of 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide on other physiological processes in the body.
Conclusion:
2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide is a selective COX-2 inhibitor that is used to treat pain and inflammation. It has several advantages for lab experiments, including its selectivity and lower risk of gastrointestinal side effects. 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide has been extensively researched for its potential therapeutic applications and has shown promise in treating several conditions. Future research could focus on investigating the long-term effects of 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide and its potential use in combination with other drugs.
Synthesis Methods
The synthesis of 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide involves several steps that start with the reaction of 2-ethoxyphenol with 4-methylbenzenesulfonyl chloride to form 2-ethoxyphenyl-4-methylbenzenesulfonate. This intermediate is then reacted with sodium hydroxide to form 2-ethoxyphenyl-4-methylbenzenesulfonamide. The final step involves the reaction of this compound with 4-hydroxybenzoic acid to form 2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide.
Scientific Research Applications
2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide has been extensively researched for its potential therapeutic applications. It has been shown to be effective in treating pain and inflammation associated with osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and acute gouty arthritis. It has also been studied for its potential use in treating other conditions such as migraine, dysmenorrhea, and dental pain.
properties
IUPAC Name |
2-ethoxy-N-(4-hydroxyphenyl)-5-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4S/c1-3-20-14-9-4-11(2)10-15(14)21(18,19)16-12-5-7-13(17)8-6-12/h4-10,16-17H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKKKDVQKODTFOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC=C(C=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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